Cas no 1082398-97-7 (3-(5-Methyl-1,3-oxazol-2-yl)propanoic acid)

• Product Name: 3-(5-Methyl-1,3-oxazol-2-yl)propanoic acid
• CAS No: 1082398-97-7
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 5046794
• PubChem ID: 28293529
• Update Time: 2025-06-08

3-(5-Methyl-1,3-oxazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1,3-oxazol-2-yl)propanoic acid
• 3-(5-Methyloxazol-2-yl)propanoic acid
• 3-(5-Methyl-1,3-oxazol-2-yl)propanoic acid

• Inchi： 1S/C7H9NO3/c1-5-4-8-6(11-5)2-3-7(9)10/h4H,2-3H2,1H3,(H,9,10)
• InChI Key： YURGBFKFPKNVTF-UHFFFAOYSA-N
• SMILES： O1C(C)=CN=C1CCC(=O)O

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on 3-(5-Methyl-1,3-oxazol-2-yl)propanoic acid

Introduction to 3-(5-Methyl-1,3-oxazol-2-yl)propanoic acid (CAS No. 1082398-97-7)

3-(5-Methyl-1,3-oxazol-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1082398-97-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a propanoic acid moiety linked to a 5-methyl-1,3-oxazole ring, has garnered attention due to its structural features and potential biological activities. The oxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, is a common structural motif in biologically active compounds, often contributing to interactions with biological targets such as enzymes and receptors.

The 5-methyl substitution on the oxazole ring introduces a degree of steric and electronic tunability, which can influence the compound's pharmacokinetic properties and binding affinity. The presence of the propanoic acid side chain provides a polar region that may enhance solubility or participate in hydrogen bonding interactions. These structural elements make 3-(5-methyl-1,3-oxazol-2-yl)propanoic acid a valuable scaffold for drug discovery efforts aimed at modulating biological pathways.

In recent years, there has been growing interest in oxazole derivatives as pharmacophores due to their versatility and biological relevance. Oxazoles are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern on the oxazole ring can significantly alter these activities by affecting electronic distribution and steric hindrance. For instance, studies have shown that modifications at the 5-position of the oxazole ring can enhance binding to certain protein targets, making it a critical region for structure-activity relationship (SAR) studies.

The propanoic acid moiety in 3-(5-methyl-1,3-oxazol-2-yl)propanoic acid not only contributes to the overall molecular shape but also serves as a potential site for further functionalization. This side chain could be modified through various chemical transformations to introduce additional pharmacological properties or improve metabolic stability. Such modifications are often explored in medicinal chemistry to optimize bioavailability and target engagement.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 3-(5-methyl-1,3-oxazol-2-yl)propanoic acid. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict binding affinities and interactions with biological targets with increasing accuracy. These computational tools have been instrumental in identifying novel scaffolds and optimizing existing ones for therapeutic applications.

The synthesis of 3-(5-methyl-1,3-oxazol-2-yl)propanoic acid involves multi-step organic transformations that highlight the ingenuity of synthetic organic chemistry. Key steps typically include the formation of the oxazole ring followed by its functionalization with the propanoic acid side chain. Advances in catalytic methods have streamlined these processes, making them more efficient and environmentally friendly. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct complex heterocycles with high selectivity.

In the context of drug discovery, 3-(5-methyl-1,3-oxazol-2-yl)propanoic acid has been investigated for its potential as an intermediate in the synthesis of more complex bioactive molecules. Its structural features make it a versatile building block that can be incorporated into larger scaffolds designed to interact with specific biological targets. Such derivatives are being explored for their efficacy in treating various diseases, including neurological disorders and metabolic conditions.

The compound's physicochemical properties, such as solubility and stability, are also critical factors in its development as a pharmaceutical agent. Experimental studies have been conducted to evaluate these properties under different conditions, providing insights into its behavior in biological systems. Understanding these characteristics is essential for formulating effective drug candidates that can reach their intended targets with minimal degradation.

Furthermore, green chemistry principles have guided efforts to optimize synthetic routes for 3-(5-methyl-1,3-oxazol-2-yl)propanoic acid, emphasizing sustainable practices that minimize waste and hazardous reagents. Such approaches align with global initiatives to promote environmentally responsible chemical synthesis. By adopting greener methodologies, researchers can reduce the ecological footprint of drug development while maintaining high standards of efficiency and yield.

The role of 3-(5-methyl-1,3-oxazol-2-ylyl)propanoic acid in academic research continues to expand as new methodologies emerge. Its utility as a starting material or intermediate has been demonstrated in several innovative studies published in leading scientific journals. These works highlight its importance as a tool for exploring novel chemical entities and developing next-generation therapeutics.

In conclusion, 3-(5-Methyl-l , 3 - oxazol - 2 - yl ) propanoic ac id ( CAS No . 1082398 - 97 - 7 ) represents an exciting opportunity for researchers engaged in pharmaceutical innovation . Its unique structural features , coupled with its potential biological activities , make it a promising candidate for further exploration . As synthetic chemistry advances , new possibilities will emerge for harnessing this compound's potential , contributing to the development of safer and more effective treatments .